![molecular formula C20H23N3O6 B3459222 1-(4,5-dimethoxy-2-nitrobenzoyl)-4-(2-methoxyphenyl)piperazine](/img/structure/B3459222.png)
1-(4,5-dimethoxy-2-nitrobenzoyl)-4-(2-methoxyphenyl)piperazine
Overview
Description
1-(4,5-dimethoxy-2-nitrobenzoyl)-4-(2-methoxyphenyl)piperazine, also known as DMNPBP, is a chemical compound that belongs to the class of piperazine derivatives. It is a relatively new compound that has gained attention in the scientific community due to its potential applications in research.
Mechanism of Action
1-(4,5-dimethoxy-2-nitrobenzoyl)-4-(2-methoxyphenyl)piperazine is believed to act as a partial agonist at the serotonin 5-HT1A receptor, which is involved in the regulation of mood and anxiety. It is also thought to modulate the activity of other neurotransmitter systems in the brain, such as the dopamine and noradrenaline systems.
Biochemical and physiological effects:
Studies have shown that this compound can induce a range of biochemical and physiological effects, such as changes in heart rate and blood pressure, as well as alterations in the levels of certain neurotransmitters in the brain. These effects are thought to be mediated by the compound's interactions with various receptors and neurotransmitter systems.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(4,5-dimethoxy-2-nitrobenzoyl)-4-(2-methoxyphenyl)piperazine in lab experiments is its high selectivity for the serotonin 5-HT1A receptor, which allows for more precise investigations of the receptor's function. However, one limitation is that the compound's effects may be influenced by factors such as dose and route of administration, which can make it difficult to draw clear conclusions from experiments.
Future Directions
There are several potential future directions for research on 1-(4,5-dimethoxy-2-nitrobenzoyl)-4-(2-methoxyphenyl)piperazine, such as investigating its effects on other neurotransmitter systems in the brain, as well as exploring its potential therapeutic applications in the treatment of psychiatric disorders. Additionally, further studies may be needed to determine the optimal dosing and administration methods for the compound in order to maximize its effectiveness.
Scientific Research Applications
1-(4,5-dimethoxy-2-nitrobenzoyl)-4-(2-methoxyphenyl)piperazine has been used in scientific research as a tool to investigate the function of certain receptors in the brain, such as the serotonin 5-HT1A receptor. It has also been studied for its potential use in the treatment of certain psychiatric disorders such as anxiety and depression.
Properties
IUPAC Name |
(4,5-dimethoxy-2-nitrophenyl)-[4-(2-methoxyphenyl)piperazin-1-yl]methanone | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O6/c1-27-17-7-5-4-6-15(17)21-8-10-22(11-9-21)20(24)14-12-18(28-2)19(29-3)13-16(14)23(25)26/h4-7,12-13H,8-11H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSXIXZOGOHDQRD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)C(=O)C3=CC(=C(C=C3[N+](=O)[O-])OC)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.